Cas no 895780-59-3 (4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 895780-59-3
• MF: C₂₂H₂₃ClN₂O₂S
• MW: 414.948223352432
• CID: 5511976
• Update Time: 2025-06-09

4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-butoxy-N-[2-[2-(4-chlorophenyl)-4-thiazolyl]ethyl]-
• 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide

• Inchi： 1S/C22H23ClN2O2S/c1-2-3-14-27-20-10-6-16(7-11-20)21(26)24-13-12-19-15-28-22(25-19)17-4-8-18(23)9-5-17/h4-11,15H,2-3,12-14H2,1H3,(H,24,26)
• InChI Key： KFJWLVOAABBASP-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(Cl)C=C2)=N1)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide

Comprehensive Overview of 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 895780-59-3)

The compound 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 895780-59-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a butoxy chain, a chlorophenyl-thiazole moiety, and a benzamide backbone. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for targeted modifications to enhance bioactivity or physical properties.

In recent years, the demand for thiazole derivatives like 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide has surged, driven by their versatility in drug discovery. Thiazoles are known for their role in medicinal chemistry, particularly as kinase inhibitors or antimicrobial agents. This compound's 4-chlorophenyl group further enhances its binding affinity to biological targets, making it a candidate for studying enzyme interactions. Users searching for "thiazole-based drug candidates" or "chlorophenyl derivatives in pharmacology" will find this molecule highly relevant to their queries.

From a synthetic perspective, CAS No. 895780-59-3 exemplifies modern organic chemistry techniques. Its synthesis typically involves multi-step reactions, including amide coupling and heterocycle formation, which are topics frequently searched by chemistry students and professionals. The benzamide segment, in particular, is a common motif in FDA-approved drugs, linking this compound to broader discussions about "scaffold hopping in drug design" and "bioisosteric replacements." These keywords align with trending searches in AI-driven literature databases like PubMed and Reaxys.

Environmental and sustainability considerations are also pertinent to 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide. With growing interest in "green chemistry" and "eco-friendly synthesis," researchers are exploring solvent-free or catalytic methods to produce such compounds. The butoxy side chain, for instance, may influence the compound's biodegradability—a hot topic in regulatory science forums. This aligns with Google Trends data showing increased searches for "sustainable organic synthesis" over the past five years.

Analytical characterization of CAS No. 895780-59-3 involves advanced techniques like HPLC-MS and NMR spectroscopy, which are critical for quality control in industrial applications. Laboratories frequently search for "HPLC methods for thiazole analysis" or "NMR peaks of benzamide derivatives," making this compound a practical case study. Its structural complexity also serves as a benchmark for computational chemistry tools, connecting to popular queries about "molecular docking with thiazole-containing ligands."

In material science, the 4-chlorophenyl-thiazole unit in this compound has potential applications in organic electronics. Searches for "thiazole-based semiconductors" or "small-molecule optoelectronic materials" reflect industry interest in such derivatives. The compound's thermal stability and π-conjugation system could be tailored for use in OLEDs or photovoltaic devices, topics gaining traction in patent filings and academic conferences.

Regulatory and safety profiles of 4-butoxy-N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}benzamide are another area of focus. While not classified as hazardous, proper handling protocols are essential—a point emphasized in searches for "benzoate derivative safety data." The compound's chlorophenyl group warrants scrutiny under REACH regulations, linking to compliance-related searches in the European chemical industry.

Future research directions for CAS No. 895780-59-3 may explore its biological activity against emerging therapeutic targets. With AI-assisted drug discovery on the rise, queries like "machine learning for thiazole drug optimization" underscore the intersection of chemistry and technology. This positions the compound as a bridge between traditional medicinal chemistry and cutting-edge computational approaches.